Cas no 392335-80-7 (Pyrimidine, 4,6-bis(methylsulfonyl)-)
392335-80-7 structure
Product Name:Pyrimidine, 4,6-bis(methylsulfonyl)-
CAS No:392335-80-7
MF:C6H8N2O4S2
MW:236.268718719482
CID:1502909
Update Time:2024-08-23
Pyrimidine, 4,6-bis(methylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
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- Pyrimidine, 4,6-bis(methylsulfonyl)-
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- Inchi: 1S/C6H8N2O4S2/c1-13(9,10)5-3-6(8-4-7-5)14(2,11)12/h3-4H,1-2H3
- InChI Key: FBDGJZXFKQZWLX-UHFFFAOYSA-N
- SMILES: C1=NC(S(C)(=O)=O)=CC(S(C)(=O)=O)=N1
Computed Properties
- Exact Mass: 235.99264
Experimental Properties
- Density: 1.481±0.06 g/cm3(Predicted)
- Boiling Point: 566.3±50.0 °C(Predicted)
- PSA: 94.06
- pka: -8.69±0.18(Predicted)
Pyrimidine, 4,6-bis(methylsulfonyl)- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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